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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
the synthetic azo dye, C.I. Reactive Red 180 (CAS No. 72828-03-6). The information is
compiled to assist researchers, scientists, and drug development professionals in evaluating
the potential hazards associated with this compound. The guide summarizes key toxicological
endpoints, details experimental methodologies based on internationally recognized guidelines,
and presents logical workflows for toxicological assessment.

Executive Summary

Reactive Red 180 is a widely used dye in the textile industry. An evaluation of its toxicological
profile reveals data on its acute toxicity and ecotoxicity. However, significant data gaps exist for
several critical endpoints, including skin and eye irritation, sensitization, mutagenicity,
carcinogenicity, and reproductive toxicity. This guide presents the available quantitative data in
a structured format and describes the standard experimental protocols that would be employed
to generate the missing information, primarily based on Organisation for Economic Co-
operation and Development (OECD) guidelines.
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Chemical and Physical Properties

Property Value

Chemical Name C.l. Reactive Red 180
CAS Number 72828-03-6

Molecular Formula C29H19N3NasO17Ss
Molecular Weight 933.76 g/mol
Appearance Red powder

Water Solubility 50 g/L

Toxicological Data

A summary of the available quantitative toxicological data for Reactive Red 180 is presented

below.
Acute Toxicity
Endpoint Species Route Value Reference
Rat
LDso Oral > 2000 mg/kg bw  [1]
(male/female)
Rat
LDso Dermal > 2000 mg/kg bw  [1]
(male/female)
Ecotoxicity
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Endpoint Species Duration Value Reference
Danio rerio

LCso ] 96 hours > 89 mg/L [1]
(Zebra fish)

Daphnia magna

ECso 48 hours > 1000 mg/L [1]
(Water flea)
Pseudokirchnerie

ECso lla subcapitata 72 hours 63.6 mg/L [1]

(Green algae)

ICso Microorganisms 99 hours > 1000 mg/L [1]

Experimental Protocols

Detailed methodologies for the key toxicological endpoints are described below, based on
standard OECD guidelines.

Acute Oral Toxicity (OECD 401)

The acute oral toxicity of Reactive Red 180 was likely determined using a protocol similar to
the OECD Guideline 401.[2] This method is designed to assess the adverse effects occurring
within a short time after oral administration of a single dose of a substance.[2]

o Test Animals: Healthy young adult rats of a single sex (females are often preferred) are used.

[2]

e Procedure: The test substance is administered orally by gavage in graduated doses to
several groups of experimental animals, with one dose per group.[2] The animals are fasted
prior to dosing. Observations of effects and mortality are made systematically at least once
daily for up to 14 days.[2][3]

« Endpoint: The LDso (median lethal dose) is calculated, which is the statistically derived single
dose of a substance that can be expected to cause death in 50% of the animals.[2]

Acute Dermal Toxicity (OECD 402)
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The acute dermal toxicity was likely assessed following a protocol similar to OECD Guideline
402.[3] This test evaluates the potential short-term hazards of a chemical substance when
exposed through the skin.[3]

o Test Animals: Healthy young adult rats with healthy, intact skin are used.[4]

e Procedure: The test substance is applied uniformly over a shaved area of the skin
(approximately 10% of the total body surface area) and held in contact with the skin for a 24-
hour period under a porous gauze dressing.[3][5][6] Animals are observed for signs of
toxicity and mortality daily for at least 14 days.[3][6]

e Endpoint: The LDso is determined, representing the dose that causes mortality in 50% of the
test animals.[6]

Fish, Acute Toxicity Test (OECD 203)

The aquatic toxicity to fish was likely determined using a method similar to OECD Guideline
203.[7]

o Test Organism: A standard freshwater fish species, such as the Zebra fish (Danio rerio), is
used.[8][9]

e Procedure: Fish are exposed to the test substance in a range of at least five concentrations
for a period of 96 hours.[7][10] Mortalities and any sublethal effects are recorded at 24, 48,
72, and 96 hours.[7]

» Endpoint: The LCso (median lethal concentration) is calculated, which is the concentration of
the substance that is lethal to 50% of the test fish over the exposure period.[8]

Daphnia sp., Acute Immobilisation Test (OECD 202)

The toxicity to aquatic invertebrates was likely assessed following OECD Guideline 202.[11][12]
e Test Organism: Young daphnids (Daphnia magna), less than 24 hours old, are used.[11][13]

e Procedure: The daphnids are exposed to at least five concentrations of the test substance
for 48 hours.[11][12] Immobilisation (the inability to swim) is recorded at 24 and 48 hours.[11]
[13]
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» Endpoint: The ECso (median effective concentration) is calculated, which is the concentration
that causes immobilisation in 50% of the daphnids.[13][14]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (OECD 201)

The toxicity to algae was likely determined using a method similar to OECD Guideline 201.[15]
[16]

o Test Organism: A species of freshwater green algae, such as Pseudokirchneriella
subcapitata, is used.[17]

e Procedure: Exponentially growing algae are exposed to the test substance in batch cultures
at a range of at least five concentrations for a period of 72 hours.[15][16] The growth of the
algae is measured at 24-hour intervals.[18]

o Endpoint: The ECso is calculated based on the inhibition of growth (cell number increase)
compared to a control group.[19]

Data Gaps and Standard Methodologies for Future
Research

There is a significant lack of publicly available data for several critical toxicological endpoints
for Reactive Red 180. The following sections describe the standard methodologies that would
be used to generate this data.

Skin Corrosion/lrritation

No data available. A standard in vivo study would follow OECD Guideline 404. This involves
applying the test substance to the shaved skin of rabbits and observing for signs of erythema
and edema over a period of time. In vitro methods using reconstructed human epidermis
models (OECD Guideline 439) are now widely used as an alternative to animal testing.

Serious Eye Damagel/lrritation

No data available. The standard in vivo method is OECD Guideline 405, which involves
instilling the test substance into the eye of a rabbit and observing for corneal opacity, iritis, and
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conjunctival redness and chemosis. Validated in vitro alternatives, such as the Bovine Corneal
Opacity and Permeability (BCOP) test (OECD Guideline 437) and the Isolated Chicken Eye
(ICE) test (OECD Guideline 438), are available.

Respiratory or Skin Sensitization

No data available. For skin sensitization, the Local Lymph Node Assay (LLNA) in mice (OECD
Guideline 429) is a common in vivo method that measures lymphocyte proliferation in the
draining lymph nodes. In vitro methods are also being developed and validated.

Germ Cell Mutagenicity

No data available. A standard battery of genotoxicity tests is typically required. This includes:

o Ames Test (OECD Guideline 471): A bacterial reverse mutation assay to detect point
mutations.

e In vitro Micronucleus Test (OECD Guideline 487): To detect chromosomal damage in
mammalian cells.

¢ In vivo Mammalian Erythrocyte Micronucleus Test (OECD Guideline 474): To assess
chromosomal damage in bone marrow cells of rodents.

Carcinogenicity

No data available. A long-term carcinogenicity bioassay, typically conducted in two rodent
species (e.g., rats and mice) over the majority of their lifespan (e.g., 2 years), would be
required. These studies are conducted according to guidelines such as those from the National
Toxicology Program (NTP).

Reproductive Toxicity

No data available. A two-generation reproductive toxicity study in rats (OECD Guideline 416) is
the standard for assessing potential effects on fertility and development. This study involves
exposing one generation of animals to the test substance and evaluating reproductive
performance and the health of their offspring, who are then also exposed and mated to produce
a second generation.
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Visualizations

The following diagrams illustrate key conceptual frameworks in toxicological assessment.
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Figure 1: General workflow for toxicological assessment of a chemical substance.
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Figure 2: Atiered testing strategy for hazard identification.

Conclusion

The available toxicological data for Reactive Red 180 is limited, primarily covering acute
toxicity and ecotoxicity. While this information is valuable, the absence of data on chronic
effects, irritation, sensitization, and genotoxicity represents a significant knowledge gap. For a
comprehensive risk assessment, further testing according to established international
guidelines is necessary. This guide serves as a foundational document summarizing the
current state of knowledge and outlining the path for future toxicological evaluation of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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